Isoxazolo[5,4-b]pyridine, 4-chloro-3-methyl-

• IUPAC Name: 4-chloro-3-methyl-[1,2]oxazolo[5,4-b]pyridine
• InChI: InChI=1S/C7H5ClN2O/c1-4-6-5(8)2-3-9-7(6)11-10-4/h2-3H,1H3
• InChI Key: HPKMRWJBOGRBGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=NC=CC(=C12)Cl
• Molecular Formula: C7H5ClN2O
• DSSTOX Substance ID: DTXSID90459745
• Molecular Weight: 168.58 g/mol
• CAS RN: 63523-68-2

Description

Isoxazolo[5,4-b]pyridine, 4-chloro-3-methyl- is a chemical compound with a wide range of pharmacological activity, including antitumor activity. It has high potential in the field of agrochemistry, with many derivatives having pronounced pesticidal activity and also acting as herbicide antidotes.

Synthesis Analysis

The synthesis of isoxazolo[5,4-b]pyridine derivatives has been reported by condensation of isatins, 3-methylisoxazol-5-amine, and cyclic enolizable carbonyl compounds in ethylene glycol at 80 °C. This catalyst-free, one-pot, three-component condensation procedure has been noted for its less reaction time, easy work-up, and high yields.

Molecular Structure Analysis

The structures of the synthesized compounds have been confirmed by spectral and X-ray studies. Crystal packing of one compound has also been reported.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of isoxazolo[5,4-b]pyridine derivatives are based on heterocyclization reactions of 5-aminoisoxazole with 1,3-electrophilic agents. Among the newest approaches, a simple method for the preparation of substituted isoxazolopyridines from compound 1 and Mannich bases 2 in pyridine under reflux is notable.

Scientific Research Applications

Antimicrobial and Antiproliferative Properties

Isoxazolo[5,4-b]pyridine derivatives have shown significant antimicrobial and antiproliferative activities. For example, certain sulfonamide isoxazolo[5,4-b]pyridines have been found to exhibit antimicrobial activity against Pseudomonas aeruginosa and Escherichia coli, as well as antiproliferative activity against breast carcinoma cell line MCF7 (Poręba et al., 2015).

Structural Studies and Synthesis Techniques

Isoxazolo[5,4-b]pyridin-6(7H)-ones have been synthesized with high stereochemical control, offering insights into structural aspects of these compounds. X-ray analyses and theoretical calculations have been used to study the favored conformations of these molecules (Suárez et al., 2000). Additionally, microwave-assisted multi-component reactions in water have been employed to synthesize new polycyclic-fused isoxazolo[5,4-b]pyridines, a method suitable for library synthesis in drug discovery efforts (Tu et al., 2009).

Antitumor Applications

Several studies have highlighted the antitumor potential of isoxazolo[5,4-b]pyridine derivatives. For instance, new 3,5,6,7-tetrasubstituted isoxazolo[4,5-b]pyridines showed promising antiproliferative activity against various tumor cell lines (Poręba & Wietrzyk, 2012). In another study, the reaction of 5-amino-3-methylisoxazole with certain ketones led to the creation of isoxazolo[5,4‐b]pyridines with potential antitumor evaluation (Hamama, Ibrahim, & Zoorob, 2012).

Novel Synthesis Approaches

Researchers have developed various novel synthesis methods for isoxazolo[5,4-b]pyridine derivatives. An efficient catalyst-free approach for the synthesis of novel isoxazolo[5,4-b]pyridine derivatives via a one-pot, three-component condensation procedure has been reported, showcasing less reaction time and high yields (Meena et al., 2018).